3-Methyl-1-(2-(1-piperidinyl)phenyl)butylamine Adipate

• IUPAC Name: hexanedioic acid;3-methyl-1-(2-piperidin-1-ylphenyl)butan-1-amine
• InChI: InChI=1S/C16H26N2.C6H10O4/c1-13(2)12-15(17)14-8-4-5-9-16(14)18-10-6-3-7-11-18;7-5(8)3-1-2-4-6(9)10/h4-5,8-9,13,15H,3,6-7,10-12,17H2,1-2H3;1-4H2,(H,7,8)(H,9,10)
• InChI Key: JYTJUISRWYFBBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=CC=CC=C1N2CCCCC2)N.C(CCC(=O)O)CC(=O)O
• Molecular Formula: C22H36N2O4
• DSSTOX Substance ID: DTXSID40858087
• Molecular Weight: 392.5 g/mol
• CAS RN: 1262393-01-0

Description

3-Methyl-1-(2-(1-piperidinyl)phenyl)butylamine Adipate, also known as MPBA, is a synthetic compound that is primarily used in scientific research. MPBA has been studied in a variety of fields, including pharmacology, biochemistry, and physiology.

Scientific Research Applications

• Synthesis for Pharmaceutical Applications : This compound is an important intermediate in synthesizing repaglinide, an antidiabetic drug. Improved synthesis methods have been developed to enhance its production for large-scale manufacturing (J. Xian, 2012).

• Repaglinide and Intermediates Synthesis : The compound is crucial in repaglinide synthesis, a medication used to treat type 2 diabetes. Studies have summarized different synthetic methods and evaluated their advantages and disadvantages (Z. Yanan, 2010).

• Synthesis Optimization : A study described an optimized synthesis method for 3-Methyl-1-(2-(1-piperidinyl)phenyl)butylamine, emphasizing its role as a key intermediate in repaglinide production (H. Liu, D. Huang, Yue Zhang, 2011).

• Brain-Specific Delivery in Radiopharmaceuticals : This compound has been evaluated for its potential in brain-specific delivery of radiopharmaceuticals, showing promise in techniques for measuring cerebral blood perfusion (M. Tedjamulia, P. C. Srivastava, F. F. Knapp, 1985).

• Central Nervous System Research : 1-Arylcyclohexylamines, a category to which this compound belongs, were synthesized and evaluated as central nervous system depressants, providing insights into their pharmacological properties (V. H. Maddox, E. F. Godefroi, R. Parcell, 1965).

• Nuclear Magnetic Resonance Spectroscopy Analysis : Studies involving nuclear magnetic resonance spectroscopy have provided detailed analytical characterizations of analogues of this compound, contributing to our understanding of their chemical structure and properties (A. Bhatti, J. Burdon, A. Williams, H. Pall, D. Ramsden, 1988).